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Compound of Interest

Compound Name:
9-Anthracenesulfonic acid sodium

salt

CAS No.: 17213-01-3

Cat. No.: B097492

Get Quote

Executive Summary & The "Solubility Trap"
Core Directive: Do not be misled by the water solubility of this compound.

9-Anthracenesulfonic acid sodium salt is a water-soluble derivative of anthracene, often

used as a singlet oxygen trap or fluorescent probe.[1] A common error in laboratory safety is

assuming that because the sodium salt renders the polycyclic aromatic hydrocarbon (PAH)

core soluble in water, it is safe for municipal sewer disposal.[1] This is false.

The anthracene core remains chemically stable and resistant to standard biological wastewater

treatment. Disposal into drains contributes to the bio-accumulation of aromatic sulfonates in

aquatic ecosystems. This protocol mandates High-Temperature Incineration for all waste

streams containing this compound to ensure complete destruction of the aromatic ring system.

Hazard Profiling & Safety Architecture
Before initiating disposal, you must validate the chemical state.[1] This compound acts as a

surfactant and a photosensitizer.
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Chemical Safety Data (GHS Standards)
Parameter Specification Operational Implication

Signal Word WARNING Standard vigilance required.[2]

Hazard Codes H315, H319, H335

Irritant to skin, eyes, and

respiratory system.[1][2] Dust

control is critical.

Reactivity Stable, but Photo-sensitive

Store in amber vessels.[1]

Incompatible with Strong

Oxidizers.

Solubility Soluble in Water
Do not drain. High mobility in

soil/water if spilled.

RCRA Status Not P/U Listed
Managed as Non-Specific

Hazardous Chemical Waste.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 particulate respirator if handling dry powder outside a fume hood.

Dermal: Nitrile gloves (0.11 mm minimum thickness) provide excellent protection against the

solid salt.

Ocular: Chemical splash goggles (ANSI Z87.1).

Operational Disposal Workflows
Scenario A: Solid Waste (Pure Substance or Spill
Cleanup)
Objective: Containment for off-site incineration.

Segregation: Do not mix with strong oxidizers (e.g., perchlorates, nitrates) in the waste

stream to prevent exothermic reactions in the waste drum.[1]

Containerization:
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Place the solid substance (or spill cleanup material) into a wide-mouth HDPE (High-

Density Polyethylene) jar.

Label clearly: "Hazardous Waste - Solid - 9-Anthracenesulfonic acid sodium salt".

Spill Protocol:

If spilled, do not wash down with water.[1]

Sweep up carefully to avoid dust generation.[3][4][5]

Wipe the surface with a damp paper towel; dispose of the towel in the same solid waste

container.

Scenario B: Aqueous Solutions (The Critical Control
Point)
Objective: Prevent environmental release of the aromatic core.

The Error: Pouring "clear" dissolved solution down the sink.

The Protocol:

Collection: Collect all aqueous rinses and stock solutions in a carboy labeled "Aqueous

Waste with Toxic Organics".

pH Check: Ensure the waste stream pH is between 5 and 9. If the solution is highly acidic

(e.g., from a reaction workup), neutralize it before adding it to the main waste drum to

prevent gas generation or drum corrosion.[1]

Precipitation Check: High concentrations of sodium ions from other waste sources may

cause the sulfonate to precipitate out of solution. Ensure the waste container is agitated or

has sufficient headspace.

Scenario C: Organic Solvent Mixtures
Objective: Segregation based on halogen content.
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Non-Halogenated: If dissolved in Methanol or Ethanol, collect in "Flammable Organic

Waste".[1]

Halogenated: If dissolved in DCM or Chloroform (less common for the salt form), collect in

"Halogenated Organic Waste".[1]

Decision Logic & Workflow Diagram
The following diagram illustrates the critical decision nodes for disposing of 9-
Anthracenesulfonic acid sodium salt, prioritizing the prevention of drain disposal.
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Waste Generation:
9-Anthracenesulfonic Acid Na Salt

Determine Physical State

Solid / Powder Liquid Solution

Is it a Spill?

Dry Sweep (No Water)
Avoid Dust

Yes

Container: Wide-Mouth HDPE
Label: 'Solid Hazardous Waste'

No

Disposal Method:
High-Temperature Incineration

Identify Solvent Base

Aqueous (Water) Organic Solvent

STOP: Do NOT Pour Down Drain
(Persistence Hazard)

Container: Flammable/Halogenated
Organic Waste

Container: Aqueous Waste
with Toxic Organics
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Figure 1: Decision matrix ensuring zero-drain discharge and proper segregation of waste

streams.

Scientific Rationale & Regulatory Compliance
Mechanism of Persistence
While the sulfonate group (

) increases hydrophilicity, the anthracene backbone is a fused benzene ring system.[1] In
standard Activated Sludge Treatment (AST) used in municipal water plants, the degradation
half-life of anthracene derivatives can be significant.[1] The sulfonate group can inhibit bacterial
attack on the rings, allowing the chemical to pass through treatment and enter surface waters,
where it may act as a chronic toxicant or photosensitizer for aquatic life.[1]

Regulatory Alignment (USA/Global)
EPA RCRA: This chemical is not specifically listed on the P or U lists (40 CFR 261.33).

However, under the "Cradle-to-Grave" responsibility, the generator must determine if the

waste exhibits toxicity characteristics.[1]

Best Practice: Due to the aromatic nature, it is classified as a "Hazardous Chemical

Substance" requiring thermal destruction (Incineration) rather than landfilling or

neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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